Cas no 2172053-16-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid
• CAS No: 2172053-16-4
• MF: C₂₄H₂₂N₂O₄S
• MW: 434.507484912872
• CID: 6385891
• PubChem ID: 165862102
• Update Time: 2025-05-28

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid
• 2172053-16-4
• EN300-1556673
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H,7H,8H-thieno[2,3-c]azepine-3-carboxylic acid

• Inchi： 1S/C24H22N2O4S/c27-23(28)21-18-10-5-11-25-12-20(18)31-22(21)26-24(29)30-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-4,6-9,19,25H,5,10-13H2,(H,26,29)(H,27,28)
• InChI Key： OFNJIWNGJRZWNE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CNCCC2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.13002836g/mol
• Monoisotopic Mass: 434.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid (CAS: 2172053-16-4)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid (CAS: 2172053-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thienoazepine scaffold and Fmoc-protected amino group, has shown promising potential in various therapeutic applications, including drug discovery and peptide synthesis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

Recent studies have focused on the synthetic pathways for 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel solid-phase synthesis approach that significantly improved the efficiency of producing this compound. The method leverages Fmoc-based protection strategies, which are widely used in peptide chemistry, to ensure high selectivity and minimal side reactions. This advancement is expected to facilitate broader adoption of the compound in research and industrial settings.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid exhibits notable interactions with specific protein targets, particularly those involved in inflammatory pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as a modulator of NF-κB signaling, suggesting its potential as a lead compound for developing anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

Beyond its therapeutic potential, this compound has also been explored for its utility in chemical biology tools. Researchers have utilized its thienoazepine core as a scaffold for designing fluorescent probes and affinity labels. A 2024 study in ACS Chemical Biology highlighted its application in developing a new class of activity-based probes for studying protease activity in live cells. The Fmoc group in the molecule allows for easy conjugation with other functional groups, making it a versatile building block for probe design.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4H,5H,6H,7H,8H-thieno2,3-cazepine-3-carboxylic acid (CAS: 2172053-16-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse applications, position it as a valuable tool for both basic research and drug development. Future studies are expected to further explore its therapeutic potential and expand its utility in chemical biology applications.